3-Methyl-5-((4-(((5,6,7,8-tetrahydrocinnolin-3-yl)oxy)methyl)piperidin-1-yl)methyl)isoxazole

• IUPAC Name: 3-methyl-5-[[4-(5,6,7,8-tetrahydrocinnolin-3-yloxymethyl)piperidin-1-yl]methyl]-1,2-oxazole
• InChI: InChI=1S/C19H26N4O2/c1-14-10-17(25-22-14)12-23-8-6-15(7-9-23)13-24-19-11-16-4-2-3-5-18(16)20-21-19/h10-11,15H,2-9,12-13H2,1H3
• InChI Key: NFGRGZNQXYKGKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CN2CCC(CC2)COC3=NN=C4CCCCC4=C3
• Molecular Formula: C19H26N4O2
• Molecular Weight: 342.4 g/mol

Description

3-Methyl-5-((4-(((5,6,7,8-tetrahydrocinnolin-3-yl)oxy)methyl)piperidin-1-yl)methyl)isoxazole is a useful research compound. Its molecular formula is C19H26N4O2 and its molecular weight is 342.443. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics and Metabolite Analysis

Studies have explored the metabolism and pharmacokinetic modeling of compounds with complex structures, such as serotonin receptor partial agonists, which undergo significant metabolic transformations in humans. For instance, the metabolism of a serotonin-4 receptor partial agonist, involving the formation of metabolites with different pharmacological activities, highlights the importance of understanding metabolite profiles in drug development (Sawant-Basak et al., 2013). Such studies underscore the necessity of employing in vitro and in vivo analyses to predict human metabolite exposure, offering insights into the metabolic fate of compounds with intricate structures (Obach et al., 2018).

Chemical Synthesis and Applications

Research in chemical synthesis has led to the development of methodologies for constructing molecules with potential biological activities. The synthesis of compounds incorporating isoxazole moieties, for example, has been explored for various applications, including antibacterial and larvicidal activities. Such studies demonstrate the versatility of isoxazole derivatives in medicinal chemistry and their potential in developing new therapeutics (Rajanarendar et al., 2010).

Biological Activity

Investigations into the biological activities of isoxazole derivatives reveal their potential in addressing health-related issues. For instance, studies have identified isoxazole compounds with significant antimicrobial and mosquito larvicidal activities, suggesting their utility in combating infectious diseases and pest-related health problems (Rajanarendar et al., 2010). Moreover, the exploration of isoxazole-containing compounds as inhibitors of specific biochemical pathways further illustrates their relevance in therapeutic development.